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Compound of Interest

Compound Name: N-benzhydryloxan-4-amine

Cat. No.: B15357607 Get Quote

N-benzhydryloxan-4-amine, a distinct benzhydryl compound, has emerged as a molecule of

interest within the scientific community. This guide aims to provide a comprehensive overview

of its chemical identity and compare it with other relevant benzhydryl compounds, highlighting

the current landscape of available research data.

Chemical Identity and Structure
N-benzhydryloxan-4-amine, also recognized by its synonym N-benzhydryl-tetrahydro-2H-

pyran-4-amine, is identified by the CAS number 625126-73-0. Its molecular structure features a

benzhydryl group, which consists of two phenyl rings attached to a single carbon atom, linked

to the nitrogen atom of an oxane (tetrahydropyran) ring at the 4-position.

Comparative Analysis with Other Benzhydryl
Compounds
The benzhydryl moiety is a common scaffold in a variety of pharmacologically active

compounds.[1] These compounds exhibit a wide range of biological activities, including

antihistaminic, anticholinergic, and central nervous system effects. Due to a lack of publicly

available experimental data on the biological activity of N-benzhydryloxan-4-amine, a direct

quantitative comparison with other well-studied benzhydryl compounds is not feasible at this

time.
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However, to provide a contextual understanding, a closely related compound, (3S,6S)-6-

benzhydryltetrahydro-2H-pyran-3-amine, has been investigated for its activity as a monoamine

uptake inhibitor.[2] This suggests that compounds within this structural class have the potential

to interact with key neurological targets. It is important to note that this is a structural isomer of

the requested compound and any extrapolation of its activity to N-benzhydryloxan-4-amine
would be purely speculative without direct experimental evidence.

Current Research Status and Future Directions
As of the latest review of scientific literature, there are no published studies detailing the

pharmacological, toxicological, or pharmacokinetic properties of N-benzhydryloxan-4-amine.

Chemical suppliers list the compound, indicating its availability for research purposes.[3][4] The

absence of performance data precludes the creation of a detailed comparison guide with other

benzhydryl compounds.

Future research efforts would be necessary to elucidate the biological profile of N-
benzhydryloxan-4-amine. Such studies would typically involve:

In vitro assays: To determine binding affinities for various receptors and transporters.

In vivo studies: To evaluate its effects in animal models and establish its pharmacokinetic

and safety profiles.

Without such data, any discussion of its potential applications or comparison of its performance

remains speculative.

Experimental Protocols
Detailed experimental protocols for the synthesis and evaluation of benzhydryl compounds can

be found in the scientific literature. For instance, the synthesis of the related compound

(3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-amine involved a multi-step process starting from

(R)-2-benzhydryloxirane.[2] Biological evaluation typically involves radioligand binding assays

and neurotransmitter uptake inhibition assays using established protocols.
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Currently, there is no quantitative data available for N-benzhydryloxan-4-amine to present in a

comparative table.

Visualizations
As no signaling pathways or experimental workflows for N-benzhydryloxan-4-amine have

been described in the literature, the creation of corresponding diagrams is not possible.

In conclusion, while the chemical structure of N-benzhydryloxan-4-amine is defined, its

biological properties remain uncharacterized in the public domain. Further research is required

to understand its pharmacological significance and to enable a meaningful comparison with

other benzhydryl compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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